Cas no 904272-73-7 (2-ethoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide)

• Product Name: 2-ethoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide
• CAS No: 904272-73-7
• MF: C₂₄H₂₁N₃O₃
• MW: 399.441845655441
• CID: 6435976
• PubChem ID: 7294940
• Update Time: 2025-05-26

2-ethoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide
• 2-ethoxy-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzamide
• 2-ethoxy-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzamide
• AKOS002063654
• F2638-0226
• 904272-73-7
• 2-ethoxy-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzamide
• Benzamide, 2-ethoxy-N-[4-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-

• Inchi： 1S/C24H21N3O3/c1-3-30-22-11-7-5-9-20(22)23(28)26-17-12-14-18(15-13-17)27-16(2)25-21-10-6-4-8-19(21)24(27)29/h4-15H,3H2,1-2H3,(H,26,28)
• InChI Key： BCKSAVDHDYHWAH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(=O)C3=C(N=C2C)C=CC=C3)C=C1)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 399.15829154g/mol
• Monoisotopic Mass: 399.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 13.07±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-ethoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide

Comprehensive Overview of 2-ethoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide (CAS No. 904272-73-7)

2-ethoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide (CAS No. 904272-73-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the quinazolinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both ethoxy and benzamide moieties in its structure enhances its solubility and bioavailability, making it a promising candidate for drug development.

In recent years, researchers have focused on the role of quinazolinone derivatives in targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound’s CAS No. 904272-73-7 is frequently searched in academic databases and patent filings, reflecting its growing importance in medicinal chemistry. Its mechanism of action is believed to involve the inhibition of key signaling pathways, which aligns with current trends in precision medicine and targeted therapy.

One of the most discussed topics in the context of 2-ethoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell proliferation and survival, and their dysregulation is often linked to cancer. The compound’s ability to modulate kinase activity has sparked interest in its application for oncology research. Additionally, its low toxicity profile and high selectivity make it a valuable tool for studying disease mechanisms and developing novel therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 904272-73-7 involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these methods to improve yield and purity, which are critical for preclinical studies. The compound’s molecular weight and logP value are also key parameters evaluated during drug discovery, as they influence pharmacokinetics and drug-likeness.

Another area of interest is the compound’s potential application in neuroprotective therapies. With the rising prevalence of neurodegenerative diseases like Alzheimer’s and Parkinson’s, there is a growing demand for molecules that can cross the blood-brain barrier and exert protective effects. Preliminary studies suggest that 2-ethoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide may exhibit neuroprotective properties, though further validation is required.

In the realm of drug repurposing, this compound has also been explored for its anti-inflammatory and antimicrobial activities. The versatility of quinazolinone derivatives underscores their potential to address multiple therapeutic needs, a trend that aligns with the industry’s shift toward multi-target drug design. As such, CAS No. 904272-73-7 continues to be a subject of active investigation in both academic and industrial settings.

To summarize, 2-ethoxy-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzamide represents a compelling example of how synthetic chemistry can yield molecules with significant biomedical applications. Its unique structure, diverse biological activities, and potential for drug development make it a standout compound in contemporary research. As scientific advancements continue, this molecule is likely to play an increasingly prominent role in addressing unmet medical needs.